4-{[2-(prop-2-yn-1-ylsulfanyl)ethyl]amino}pyrimidine-5-carboxylic acid

• CAS No.: 1694476-72-6
• Molecular Formula: C10H11N3O2S
• Molecular Weight: 237.3

Description

4-{[2-(prop-2-yn-1-ylsulfanyl)ethyl]amino}pyrimidine-5-carboxylic acid is a complex organic compound with a molecular formula of C10H11N3O2S. This compound is characterized by the presence of a pyrimidine ring, a carboxylic acid group, and a prop-2-yn-1-ylsulfanyl group. It is used in various scientific research applications due to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-{[2-(prop-2-yn-1-ylsulfanyl)ethyl]amino}pyrimidine-5-carboxylic acid typically involves multiple steps. One common method starts with the preparation of the pyrimidine ring, followed by the introduction of the carboxylic acid group and the prop-2-yn-1-ylsulfanyl group. The reaction conditions often require specific catalysts and solvents to ensure the desired product is obtained with high purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale chemical reactors and continuous flow processes. The use of automated systems ensures precise control over reaction conditions, such as temperature, pressure, and pH, to maximize yield and minimize impurities.

Chemical Reactions Analysis

Types of Reactions

4-{[2-(prop-2-yn-1-ylsulfanyl)ethyl]amino}pyrimidine-5-carboxylic acid can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen atoms into the molecule, potentially altering its chemical properties.

Reduction: This reaction can remove oxygen atoms or add hydrogen atoms, changing the compound’s reactivity.

Substitution: This reaction can replace one functional group with another, modifying the compound’s behavior.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired outcome.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may produce a sulfoxide or sulfone derivative, while reduction could yield a thiol or sulfide derivative.

Scientific Research Applications

4-{[2-(prop-2-yn-1-ylsulfanyl)ethyl]amino}pyrimidine-5-carboxylic acid has numerous applications in scientific research:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: It can act as a probe to study biological processes at the molecular level.

Medicine: It has potential therapeutic applications, particularly in the development of new drugs.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 4-{[2-(prop-2-yn-1-ylsulfanyl)ethyl]amino}pyrimidine-5-carboxylic acid exerts its effects involves interactions with specific molecular targets. These targets may include enzymes, receptors, or other proteins that play a role in various biological pathways. The compound’s unique structure allows it to bind selectively to these targets, modulating their activity and leading to specific biological outcomes.

Comparison with Similar Compounds

Similar Compounds

• 4-{[2-(prop-2-yn-1-ylsulfanyl)ethyl]amino}pyrimidine-5-carboxamide
• 4-{[2-(prop-2-yn-1-ylsulfanyl)ethyl]amino}pyrimidine-5-carboxylate

Uniqueness

Compared to similar compounds, 4-{[2-(prop-2-yn-1-ylsulfanyl)ethyl]amino}pyrimidine-5-carboxylic acid is unique due to its specific functional groups, which confer distinct chemical and biological properties. These differences can influence the compound’s reactivity, stability, and interactions with biological targets, making it a valuable tool in various research applications.